Cas no 1177146-69-8 (4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amine hydrochloride)

• Product Name: 4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amine hydrochloride
• CAS No: 1177146-69-8
• MF: C₁₅H₂₀ClN₅
• MW: 305.805801391602
• MDL: MFCD01114516
• CID: 4575197
• Update Time: 2025-08-05

4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-6-(4-PHENYLPIPERAZINYL)PYRIMIDINE-2-YLAMINE, HYDROCHLORIDE
• 4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amine hydrochloride

• MDL： MFCD01114516
• Inchi： 1S/C15H19N5.ClH/c1-12-11-14(18-15(16)17-12)20-9-7-19(8-10-20)13-5-3-2-4-6-13;/h2-6,11H,7-10H2,1H3,(H2,16,17,18);1H
• InChI Key： POFMOEDFOLSLNJ-UHFFFAOYSA-N
• SMILES： C1(N=C(N=C(C)C=1)N)N1CCN(C2C=CC=CC=2)CC1.Cl

Additional information on 4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amine hydrochloride

4-Methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amine hydrochloride: A Comprehensive Overview

4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amine hydrochloride, with the CAS number 1177146-69-8, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a phenylpiperazine moiety and a hydrochloride salt form, contribute to its unique pharmacological properties and make it a valuable candidate for further investigation.

The< strong>phenylpiperazine group is a well-known pharmacophore in medicinal chemistry, often associated with psychoactive effects and interactions with central nervous system (CNS) receptors. In particular, derivatives of phenylpiperazine have been extensively studied for their potential in treating neurological disorders such as depression, schizophrenia, and attention deficit hyperactivity disorder (ADHD). The incorporation of this moiety into the< strong>4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amine structure suggests that this compound may exhibit similar CNS-targeting activities, making it a promising candidate for further exploration.

The< strong>pyrimidine core of the molecule is another key feature that contributes to its biological relevance. Pyrimidines are fundamental components of nucleic acids and are involved in various metabolic pathways. Many successful drugs contain pyrimidine derivatives, which have applications ranging from antiviral to anticancer therapies. The specific substitution pattern in< strong>4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amine, particularly the amine group at the 2-position and the methyl group at the 4-position, enhances its potential for interaction with biological targets.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems. The< strong>4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amine hydrochloride structure combines elements known to interact with serotonin, dopamine, and norepinephrine receptors, which are crucial for regulating mood, cognition, and other physiological processes. Preliminary studies have suggested that this compound may have potential as an intermediate in the synthesis of more complex pharmacological agents designed to treat CNS disorders.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. Improved solubility can lead to better bioavailability and more effective drug delivery systems. This characteristic makes< strong>4-methyl-6-(4-phenylpiperazin-1-yl)pyrimidin-2-amino hydrochloride particularly suitable for oral administration or incorporation into formulations designed for controlled release.

The synthesis of< strong>4-methyl-6-(4-phentermine piperazine -1 -y] pyridine -2 -amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrimidine ring, followed by functional group transformations to introduce the phenylpiperazine moiety and convert it into its hydrochloride salt. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies may be employed to achieve the desired product with minimal side reactions.

Evaluation of the pharmacological properties of< strong>4-methyl -6 -(4 -phenyipiperazine -1 -y] pyridine -2 -amine hydrochloride has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing interactions with specific receptors and enzymes relevant to CNS function. These studies have provided insights into the compound's potential mechanisms of action, including modulation of serotonin receptor subtypes such as 5-HT1A and 5-HT2A. Additionally, preliminary toxicology studies have been performed to evaluate its safety profile.

In vivo studies have further explored the behavioral effects of< strong>4-methyl -6 -(4 -phenyipiperazine -1 -y] pyridine -2 -amine hydrochloride. Animal models have been used to assess its efficacy in modifying behaviors associated with anxiety and depression. The results from these studies suggest that this compound may have anxiolytic and antidepressant-like effects, although further research is needed to confirm these findings and determine optimal dosing regimens.

The development of novel pharmaceutical agents often involves structural modifications based on initial findings from lead compounds like< strong>4-methyl -6 -(4-phentermine piperazine -1-y] pyridine -2-amino hydrochloride. By systematically altering functional groups or substituents, researchers can fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetics. This iterative process is essential for identifying compounds that meet stringent criteria for clinical use.

The regulatory landscape for new drug development requires thorough documentation of chemical synthesis, pharmacological activity, safety data, and manufacturing processes. Companies engaged in pharmaceutical research must adhere to guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that new drugs are safe and effective before they reach patients.

The future prospects for< strong>4-methyl -6 -(4-phentermine piperazine -1-y] pyridine -2-amino hydrochloride include continued investigation into its therapeutic potential across various neurological disorders. Collaborative efforts between academic researchers and pharmaceutical companies may accelerate progress by combining expertise in medicinal chemistry with clinical research capabilities. Additionally, advancements in computational chemistry could aid in designing more efficient synthetic routes and predicting biological activity.

In conclusion,< strong>4-methyl -6 -(4-phentermine piperazine – 1-y] pyridine – 2-amino hydrochloride (CAS no 1177146–69–8) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a phenyl-piperazine moiety with a pyrimidine core positions it as a valuable candidate for further development into treatments for CNS disorders. With ongoing research efforts aimed at optimizing its pharmacological properties and safety profile,< strong>this compound holds promise as an important contribution to modern medicine.